Cas no 2097966-02-2 (5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione)

• Product name: 5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• CAS No: 2097966-02-2
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 5056202

5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• 5-benzyl-4-tert-butyl-2-methyl-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
• 5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

• Inchi： 1S/C18H24N2O2/c1-18(2,3)15-14-13(16(21)19(4)17(14)22)11-20(15)10-12-8-6-5-7-9-12/h5-9,13-15H,10-11H2,1-4H3
• InChI Key： WAFDDGAFIVSKDW-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1C)=O)CN(CC1C=CC=CC=1)C2C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 462
• Topological Polar Surface Area: 40.6
• XLogP3: 2.3

Additional information on 5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

Introduction to 5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 2097966-02-2)

5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 2097966-02-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrrolo[3,4-c]pyrroles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the benzyl, tert-butyl, and methyl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione involves a series of well-defined chemical reactions that highlight the intricate nature of its molecular architecture. Recent advancements in synthetic methodologies have enabled chemists to produce this compound with high yield and purity, making it more accessible for further research and development. The synthetic route typically involves the condensation of a suitable amine with a cyclic ketone or aldehyde, followed by cyclization and functional group modifications to achieve the desired structure.

In terms of its biological activity, 5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has been shown to exhibit potent pharmacological effects. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various physiological processes. For instance, it has been reported to inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways. This property makes it a promising candidate for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic properties of 5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use in drug development. Its high lipophilicity and low molecular weight contribute to its good oral bioavailability and ability to cross biological membranes efficiently. These characteristics enhance its suitability for systemic administration in preclinical and clinical settings.

Clinical trials involving 5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects observed at therapeutic doses. The compound's ability to selectively target specific molecular targets while minimizing off-target effects is a significant advantage in its clinical application.

In addition to its therapeutic potential, 5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has also been explored for its use as a tool compound in basic research. Its unique structure and biological activity make it an invaluable reagent for investigating the mechanisms underlying various cellular processes. Scientists have utilized this compound to study enzyme kinetics, signal transduction pathways, and protein-protein interactions with high precision.

The future prospects for 5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity further. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacological properties and reduce potential side effects. These advancements are expected to pave the way for the successful translation of this compound from bench to bedside.

In conclusion, 5-Benzyl-4-(tert-butyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 2097966-02-2) is a multifaceted compound with significant potential in both research and clinical applications. Its unique structural features and biological activities make it a valuable asset in the ongoing quest for new therapeutic strategies. As research continues to advance our understanding of this molecule's properties and mechanisms of action, it is poised to play a crucial role in shaping the future of medicinal chemistry and pharmaceutical science.